Cas no 2680546-31-8 (2-(2-Methylcyclopropyl)-2-(2,2,2-trifluoroacetamido)acetic acid)

• Product Name: 2-(2-Methylcyclopropyl)-2-(2,2,2-trifluoroacetamido)acetic acid
• CAS No: 2680546-31-8
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 6056971
• PubChem ID: 165907459
• Update Time: 2025-06-13

2-(2-Methylcyclopropyl)-2-(2,2,2-trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylcyclopropyl)-2-(2,2,2-trifluoroacetamido)acetic acid
• EN300-28274426
• 2680546-31-8
• 2-(2-Methylcyclopropyl)-2-(2,2,2-trifluoroacetamido)acetic acid

• Inchi： 1S/C8H10F3NO3/c1-3-2-4(3)5(6(13)14)12-7(15)8(9,10)11/h3-5H,2H2,1H3,(H,12,15)(H,13,14)
• InChI Key： WAAWPYSUYLJHQZ-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)C1CC1C)=O)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(2-Methylcyclopropyl)-2-(2,2,2-trifluoroacetamido)acetic acid

Comprehensive Overview of 2-(2-Methylcyclopropyl)-2-(2,2,2-trifluoroacetamido)acetic acid (CAS No. 2680546-31-8)

In the realm of specialized organic compounds, 2-(2-Methylcyclopropyl)-2-(2,2,2-trifluoroacetamido)acetic acid (CAS No. 2680546-31-8) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its methylcyclopropyl and trifluoroacetamido functional groups, has garnered attention in pharmaceutical research, agrochemical development, and material science. Its molecular architecture, combining a cyclopropane ring with a trifluoroacetylated amino acid moiety, offers intriguing possibilities for drug design and chemical synthesis.

The growing demand for fluorinated compounds in modern chemistry has placed 2-(2-Methylcyclopropyl)-2-(2,2,2-trifluoroacetamido)acetic acid in the spotlight. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity—properties highly sought after in pharmaceutical intermediates. Researchers are particularly interested in how the methylcyclopropyl group influences the compound's conformational flexibility and interaction with biological targets, making it a valuable scaffold for medicinal chemistry applications.

Recent trends in green chemistry have also brought attention to this compound's synthetic pathways. Scientists are exploring eco-friendly methods to produce 2-(2-Methylcyclopropyl)-2-(2,2,2-trifluoroacetamido)acetic acid with reduced environmental impact, addressing concerns about sustainable manufacturing. The compound's potential as a building block for more complex molecules has made it a subject of numerous patent applications, particularly in areas like enzyme inhibitors and bioconjugation techniques.

From a structural perspective, the presence of both hydrogen bond donors and acceptors in 2-(2-Methylcyclopropyl)-2-(2,2,2-trifluoroacetamido)acetic acid creates interesting possibilities for molecular recognition. This characteristic, combined with the lipophilic nature of the trifluoromethyl group, makes the compound particularly valuable in drug discovery programs targeting protein-protein interactions. Computational chemists are actively studying its conformational preferences to predict its behavior in biological systems.

The analytical characterization of CAS No. 2680546-31-8 presents its own set of challenges and opportunities. Advanced techniques like NMR spectroscopy and mass spectrometry are essential for verifying its purity and structure. The compound's stability under various conditions is another area of active investigation, particularly for researchers developing long-acting formulations or studying its metabolic pathways.

In material science applications, the 2-(2-Methylcyclopropyl)-2-(2,2,2-trifluoroacetamido)acetic acid structure offers potential for creating novel polymeric materials with unique properties. The combination of rigid cyclopropane and flexible acetic acid components could lead to materials with interesting mechanical characteristics, while the fluorine atoms might impart valuable surface properties. These possibilities are driving innovation in specialty chemicals development.

Quality control standards for 2-(2-Methylcyclopropyl)-2-(2,2,2-trifluoroacetamido)acetic acid continue to evolve as its applications expand. Regulatory requirements for pharmaceutical-grade material are particularly stringent, necessitating robust analytical methods and strict manufacturing protocols. The compound's handling and storage requirements are also subjects of ongoing research to ensure its stability and performance in end-use applications.

Looking to the future, CAS No. 2680546-31-8 represents an exciting area of chemical research. Its versatility as a synthetic intermediate, combined with the growing importance of fluorine chemistry in multiple industries, suggests that interest in this compound will only increase. As synthetic methodologies improve and applications diversify, 2-(2-Methylcyclopropyl)-2-(2,2,2-trifluoroacetamido)acetic acid is poised to play a significant role in advancing both scientific understanding and practical innovations across multiple disciplines.